Cas no 1807291-72-0 (Ethyl 2-cyano-4,5-dimethoxyphenylacetate)

• Product Name: Ethyl 2-cyano-4,5-dimethoxyphenylacetate
• CAS No: 1807291-72-0
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944239
• Update Time: 2025-07-18

Ethyl 2-cyano-4,5-dimethoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4,5-dimethoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-4-18-13(15)7-9-5-11(16-2)12(17-3)6-10(9)8-14/h5-6H,4,7H2,1-3H3
• InChI Key： UQNJGQUYPLCFSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-4,5-dimethoxyphenylacetate

Ethyl 2-cyano-4,5-dimethoxyphenylacetate (CAS No. 1807291-72-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-cyano-4,5-dimethoxyphenylacetate, a compound with the chemical identifier CAS No. 1807291-72-0, has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound, characterized by its ethyl 2-cyano-4,5-dimethoxyphenylacetate moiety, represents a promising candidate for further investigation in drug discovery and molecular research.

The structural framework of Ethyl 2-cyano-4,5-dimethoxyphenylacetate consists of a phenyl ring substituted with cyano and dimethoxy groups, which contribute to its distinct chemical behavior. The presence of these functional groups makes it an intriguing subject for studying interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity and potential interactions with biological systems, paving the way for novel therapeutic strategies.

In the realm of medicinal chemistry, Ethyl 2-cyano-4,5-dimethoxyphenylacetate has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its cyano group can be further functionalized to introduce additional pharmacophores, enhancing its utility in designing drugs targeting specific diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress, suggesting their therapeutic potential in managing chronic conditions.

One of the most compelling aspects of Ethyl 2-cyano-4,5-dimethoxyphenylacetate is its role in preclinical research. Researchers have utilized this compound to develop novel inhibitors that modulate key signaling pathways involved in cancer progression. The dimethoxy substituents on the phenyl ring contribute to its lipophilicity, allowing it to penetrate biological membranes effectively. This property is crucial for drug candidates aiming to reach intracellular targets. Furthermore, the cyano group can serve as a handle for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

The synthesis of Ethyl 2-cyano-4,5-dimethoxyphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in achieving the desired molecular structure efficiently.

Recent publications highlight the compound's potential in addressing neurological disorders. The unique combination of functional groups in Ethyl 2-cyano-4,5-dimethoxyphenylacetate allows it to interact with neurotransmitter receptors and ion channels, making it a candidate for developing treatments for conditions like Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives exhibit neuroprotective effects by reducing oxidative damage and modulating inflammatory responses in neural tissues.

Another area where Ethyl 2-cyano-4,5-dimethoxyphenylacetate shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to inhibit key pro-inflammatory enzymes has been observed in vitro and in animal models, suggesting its potential as a lead compound for developing anti-inflammatory therapies. Researchers are particularly interested in how its structural features influence its binding affinity and selectivity towards target enzymes.

The growing interest in Ethyl 2-cyano-4,5-dimethoxyphenylacetate has led to collaborations between academic institutions and pharmaceutical companies aiming to translate preclinical findings into clinical applications. These partnerships are crucial for advancing drug development pipelines and bringing new treatments to patients who suffer from various diseases. The compound's versatility as a starting material for further chemical modifications makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

In conclusion, Ethyl 2-cyano-4,5-dimethoxyphenylacetate (CAS No. 1807291-72-0) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential pharmacological applications make it a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas. As our understanding of biological systems continues to evolve, compounds like Ethyl 2-cyano-4,5-dimethoxyphenylacetate will play an increasingly important role in shaping the future of medicine.